Cas no 219685-84-4 (Methyl 2,3-difluoro-4-hydroxybenzoate)

Methyl 2,3-difluoro-4-hydroxybenzoate structure
219685-84-4 structure
Product Name:Methyl 2,3-difluoro-4-hydroxybenzoate
CAS No:219685-84-4
MF:C8H6F2O3
MW:188.128249645233
MDL:MFCD11042793
CID:3911652
PubChem ID:22999141
Update Time:2025-04-22

Methyl 2,3-difluoro-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,3-difluoro-4-hydroxy-, methyl ester
    • Methyl 2,3-difluoro-4-hydroxybenzoate
    • SCHEMBL1860220
    • AKOS006308877
    • AS-68859
    • 2,3-difluoro-4-hydroxy-benzoic acid methyl ester
    • 4-hydroxy-2,3-difluoro-benzoic acid methyl ester
    • DB-181557
    • MFCD11042793
    • 2,3-Difluoro-4-hydroxybenzoicacid methyl ester
    • ZHLFIRVEFRQYRB-UHFFFAOYSA-N
    • CS-0136177
    • methyl2,3-difluoro-4-hydroxybenzoate
    • 219685-84-4
    • MDL: MFCD11042793
    • Inchi: 1S/C8H6F2O3/c1-13-8(12)4-2-3-5(11)7(10)6(4)9/h2-3,11H,1H3
    • InChI Key: ZHLFIRVEFRQYRB-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C=CC=1C(=O)OC)O)F

Computed Properties

  • Exact Mass: 188.02850037g/mol
  • Monoisotopic Mass: 188.02850037g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.402±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 282.5±40.0 ºC (760 Torr),
  • Flash Point: 124.7±27.3 ºC,
  • Solubility: Very slightly soluble (0.6 g/l) (25 º C),

Methyl 2,3-difluoro-4-hydroxybenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
AB459713-1 g
Methyl 2,3-difluoro-4-hydroxybenzoate; .
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€129.40 2022-06-02
abcr
AB459713-5 g
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€288.50 2022-06-02
abcr
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